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Compound of Interest

Compound Name:

4-

[Methyl(propyl)amino]benzaldehyd

e

Cat. No.: B1386143 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 4-
[Methyl(propyl)amino]benzaldehyde (CAS No. 1078-18-8). Due to the limited availability of a

dedicated Material Safety Data Sheet (MSDS) for this specific compound, this document

compiles available data for the substance and supplements it with information from structurally

analogous compounds. All data derived from similar compounds are clearly indicated. This

guide is intended for use by trained professionals in a laboratory or research setting.

Chemical and Physical Properties
Quantitative data for 4-[Methyl(propyl)amino]benzaldehyde and its structural analogs are

presented below for comparative analysis.
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Property

4-
[Methyl(propyl
)amino]benzal
dehyde

4-
Methylbenzald
ehyde

4-
Aminobenzald
ehyde

4-
(Dimethylamin
o)benzaldehyd
e

CAS Number 1078-18-8 104-87-0 556-18-3 100-10-7

Molecular

Formula
C₁₁H₁₅NO C₈H₈O C₇H₇NO C₉H₁₁NO

Molecular Weight 177.25 g/mol [1] 120.15 g/mol [2] 121.14 g/mol 149.19 g/mol

Physical Form Solid[1] Liquid
Yellow crystalline

powder[3]
Solid

Melting Point No data available -6 °C 77-79 °C 72-75 °C[3]

Boiling Point No data available 204-205 °C[4] 138-139 °C No data available

Purity 98% >95%[4] No data available ≥98%

InChI Key

QQDXNZZRGUI

THW-

UHFFFAOYSA-

N[1]

No data available

VATYWCRQDJI

RAI-

UHFFFAOYSA-N

BGNGWHSBYQ

YVRX-

UHFFFAOYSA-N

Hazard Identification and Safety Precautions
A definitive GHS classification for 4-[Methyl(propyl)amino]benzaldehyde is not readily

available. Therefore, the hazard profile has been inferred from structurally related compounds.

Researchers should handle this compound with the assumption that it may possess similar

hazards.

Anticipated GHS Hazard Classification (Based on Analogs):

Acute Toxicity, Oral (Category 4) - H302: Harmful if swallowed.[2][5]

Skin Irritation (Category 2) - H315: Causes skin irritation.[2][5]

Serious Eye Irritation (Category 2A) - H319: Causes serious eye irritation.[2][5]
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May cause respiratory irritation (Category 3) - H335: May cause respiratory irritation.[2][5]

Combustible Liquid (Category 4) - H227: Combustible liquid.[6]

Precautionary Statements (Recommended):

Category Statement

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[4] P264: Wash

skin thoroughly after handling.[4][6] P270: Do

not eat, drink or smoke when using this product.

[6] P271: Use only outdoors or in a well-

ventilated area.[4] P280: Wear protective

gloves/protective clothing/eye protection/face

protection.[4][6]

Response

P301 + P312: IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel unwell.

[6] P302 + P352: IF ON SKIN: Wash with plenty

of soap and water.[6] P304 + P340: IF

INHALED: Remove person to fresh air and keep

comfortable for breathing.[4] P305 + P351 +

P338: IF IN EYES: Rinse cautiously with water

for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[4][6]

P332 + P313: If skin irritation occurs: Get

medical advice/attention.[4] P337 + P313: If eye

irritation persists: Get medical advice/attention.

[4] P362: Take off contaminated clothing and

wash before reuse.[4]

Storage

P403 + P233: Store in a well-ventilated place.

Keep container tightly closed.[4] P405: Store

locked up.[4]

Disposal
P501: Dispose of contents/container to an

approved waste disposal plant.[4]
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Experimental Protocols
Detailed methodologies for the synthesis and purification of similar aminobenzaldehydes are

provided as a reference for researchers.

Synthesis of 4-Aminobenzaldehyde via Reduction of 4-
Nitrobenzaldehyde
This protocol is adapted from established methods for the reduction of nitroarenes.

Materials:

4-Nitrobenzaldehyde

Iron powder

Ammonium chloride (NH₄Cl)

Ethanol

Water

Ethyl acetate

Brine

Anhydrous magnesium sulfate (MgSO₄)

Celite

Procedure:

To a solution of 4-nitrobenzaldehyde in ethanol/water, add ammonium chloride followed by

iron powder.

Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography

(TLC).
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Upon completion, cool the reaction mixture to room temperature.

Filter the mixture through a pad of Celite to remove the iron catalyst.

Concentrate the filtrate under reduced pressure to remove the ethanol.

Extract the aqueous residue with ethyl acetate.

Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and

filter.

Concentrate the filtrate under reduced pressure to yield crude 4-aminobenzaldehyde.

Purify the crude product by column chromatography or recrystallization.

Experimental Workflow for Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1386143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Nitrobenzaldehyde, Fe, NH4Cl, EtOH/H2O
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Caption: Workflow for the synthesis of 4-aminobenzaldehyde.
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Purification by Steam Distillation
For volatile aminobenzaldehydes, steam distillation can be an effective purification method.

Procedure:

Set up a steam distillation apparatus.

Introduce the crude aminobenzaldehyde into the distillation flask.

Pass steam through the mixture to co-distill the product with water.

Collect the distillate, which will contain the purified aminobenzaldehyde.

Extract the product from the distillate using a suitable organic solvent.

Dry the organic extract and evaporate the solvent to obtain the pure compound.

Purification Workflow
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Caption: General purification workflow for aminobenzaldehydes.

Toxicological and Ecotoxicological Information
Specific toxicological and ecotoxicological data for 4-[Methyl(propyl)amino]benzaldehyde are

not available. The following information is based on data for 4-methylbenzaldehyde and 4-

(dimethylamino)benzaldehyde.
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Acute Toxicity: Harmful if swallowed.[6] For 4-methylbenzaldehyde, the LC50 for fish

(Leuciscus idus) is reported to be between 22 and 46 mg/l over 96 hours.[5]

Aquatic Toxicity: Harmful to aquatic life.[6] For 4-(dimethylamino)benzaldehyde, it is

considered toxic to aquatic life with long-lasting effects.

Biodegradability: 4-methylbenzaldehyde is readily biodegradable.[5]

Potential Signaling Pathways and Biological
Interactions
Aminobenzaldehyde derivatives can participate in various biological pathways. For instance,

they can act as precursors in the synthesis of Schiff bases, which are known to have a wide

range of biological activities. The aldehyde group can react with primary amino groups, such as

those in the side chains of lysine residues in proteins, potentially leading to the modulation of

protein function.

Potential Biological Interaction Pathway

4-[Methyl(propyl)amino]benzaldehyde

Schiff Base Formation

Protein (e.g., Enzyme)

Lysine Residue (-NH2)

Modulation of Biological Activity

Click to download full resolution via product page
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Caption: Potential interaction of the compound with proteins.

Handling, Storage, and Disposal
Handling:

Avoid contact with skin, eyes, and clothing.[6]

Wash hands thoroughly after handling.[6]

Use only in a well-ventilated area.[6]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.[6]

Storage:

Store in a tightly closed container.[4]

Keep in a cool, dry, and well-ventilated place.[4]

Store away from incompatible materials such as strong oxidizing agents.

Disposal:

Dispose of contents and container in accordance with local, regional, national, and

international regulations.[4]

Do not allow to enter drains or waterways.[6]

Disclaimer: This document is intended as a guide and is not a substitute for a formal Material

Safety Data Sheet (MSDS) or Safety Data Sheet (SDS). All laboratory work should be

conducted by trained professionals who have performed a thorough risk assessment. The

information provided is based on the best available data at the time of writing and may not be

exhaustive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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